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Compound of Interest

Compound Name: FR900359

Cat. No.: B15615686

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the administration of FR900359, a
potent and selective inhibitor of Gg/11/14 proteins, in in vivo mouse models.[1][2] This
document includes summaries of quantitative data from various studies, detailed experimental
protocols, and visualizations of the relevant signaling pathway and experimental workflow.

Introduction

FR900359 is a depsipeptide isolated from the plant Ardisia crenata that serves as a powerful
tool for studying Gg-regulated biological processes.[1] It functions by preventing the
dissociation of GDP from the Gaq subunit, thereby locking it in an inactive state and blocking
downstream signaling.[3] Its selectivity for Gg/11/14 over other Ga isoforms makes it an
invaluable inhibitor for investigating the physiological and pathological roles of these specific G
protein pathways.[1][2] Dysregulation of Gq signaling is implicated in numerous diseases,
making FR900359 a molecule of significant interest for therapeutic development.[4]

Data Presentation: Quantitative Summary of
FR900359 Administration in Mice

The following tables summarize the dosages, administration routes, and observed effects of
FR900359 in various mouse models as reported in the literature.
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Signaling Pathway

The following diagram illustrates the Gq signaling pathway and the point of inhibition by
FR900359.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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